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Compound of Interest

Compound Name: 1,8-Dibromooctane

Cat. No.: B1199895 Get Quote

An In-depth Technical Guide to the Physical Properties of 1,8-Dibromooctane

This guide provides a comprehensive overview of the melting and boiling points of 1,8-
dibromooctane, targeted at researchers, scientists, and professionals in drug development. It

includes tabulated physical data, detailed experimental protocols for property determination,

and a workflow visualization.

Core Physical Properties
1,8-Dibromooctane, also known as octamethylene dibromide, is an organobromine compound

with the chemical formula Br(CH₂)₈Br. It serves as a versatile building block in organic

synthesis. Accurate knowledge of its physical properties, such as its melting and boiling points,

is crucial for its application in laboratory and industrial settings.

Data Presentation
The melting and boiling points of 1,8-dibromooctane are summarized below. These values

represent the temperature range at which the substance transitions from solid to liquid and

from liquid to gas, respectively.
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Physical Property
Temperature Range
(°C)

Temperature Range
(°F)

Temperature Range
(K)

Melting Point 12–16 °C[1][2] 54–61 °F[1] 285–289 K[1]

Boiling Point 270–272 °C[1][2] 518–522 °F[1] 543–545 K[1]

Experimental Protocols
The determination of melting and boiling points are fundamental laboratory procedures for

characterizing a chemical compound and assessing its purity. Impurities tend to lower the

melting point and broaden the melting range, while the boiling point can be affected by

atmospheric pressure.

Melting Point Determination (Capillary Method)
This method involves heating a small sample of the solid in a capillary tube and observing the

temperature range over which it melts.

Methodology:

Sample Preparation: A small amount of the crystalline 1,8-dibromooctane is finely

powdered. The open end of a capillary tube (sealed at one end) is pressed into the powder.

[3]

Packing: The tube is inverted and tapped gently, or dropped through a long glass tube, to

pack the solid into the sealed end to a height of 2-3 mm.[3][4]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[5] This assembly is then placed in a heating apparatus,

such as a Thiele tube filled with mineral oil or an electrically heated metal block (Mel-Temp

apparatus).[6]

Heating: The apparatus is heated gradually. A preliminary, rapid heating can be performed to

find an approximate melting range.[6] For an accurate measurement, a fresh sample is

heated slowly, at a rate of about 1-2°C per minute, as the temperature approaches the

expected melting point.[6]
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Observation and Recording: The melting point range is recorded from the temperature at

which the first droplet of liquid appears to the temperature at which the entire sample has

completely liquefied.[6] A pure sample typically exhibits a sharp melting range of 0.5-1.0°C.

[6]

Boiling Point Determination (Capillary Method)
This micro-method is suitable for determining the boiling point of small quantities of a liquid.

The boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.[7]

Methodology:

Sample Preparation: Approximately 0.5 mL of liquid 1,8-dibromooctane is placed into a

small test tube (e.g., a Durham tube or fusion tube).[8]

Capillary Insertion: A melting point capillary tube is sealed at one end. The sealed tube is

then inverted and placed (open end down) into the liquid sample.[8][9]

Apparatus Setup: The test tube assembly is attached to a thermometer. This is then

immersed in a heating bath (such as a Thiele tube or a beaker containing paraffin oil),

ensuring the sample is below the oil level.[7][8]

Heating: The bath is heated gently and continuously. As the temperature rises, air trapped in

the capillary tube will expand and exit as bubbles.[10] Heating continues until a rapid and

continuous stream of bubbles emerges from the capillary tip, indicating the sample's vapor

has displaced all the air.[8]

Observation and Recording: The heat source is removed, and the apparatus is allowed to

cool. The bubbling will slow and stop. The boiling point is the temperature recorded the

moment the liquid begins to be drawn back into the capillary tube.[8][10] At this point, the

vapor pressure inside the capillary equals the external atmospheric pressure.

Logical Workflow Visualization
The following diagram illustrates the generalized experimental workflow for determining the

melting and boiling points of a chemical substance like 1,8-dibromooctane.
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Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1199895?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

